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Compound of Interest

Compound Name: Fenthion

Cat. No.: B1672539 Get Quote

These notes provide a detailed overview of the historical application of Fenthion for controlling

mosquito larvae, with a specific focus on salt marsh environments, which are significant

breeding grounds for species like Aedes sollicitans and Aedes taeniorhynchus.[2][3][4]

Introduction to Fenthion
Fenthion is an organothiophosphate insecticide that functions as a contact and stomach

poison.[5] Its primary mode of action is the inhibition of acetylcholinesterase (AChE), an

essential enzyme in the nervous system of insects and other animals.[5][6] Historically, it was

used to control a wide range of pests, including mosquito larvae and adults.[5][7] In salt marsh

settings, it was valued for its effectiveness against dominant mosquito species.[7]

Application and Efficacy Data
Fenthion was applied in various formulations, with application rates tailored to specific

environmental conditions and target species. Its efficacy was typically measured by larval

mortality rates or the concentration required to kill 50% (LC50) or 90% (LC90) of a test

population.

Table 1: Historical Application Rates of Fenthion for Mosquito Control
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Formulation
Application
Method

Target Area
Typical Rate
(Active
Ingredient)

Reference

Emulsifiable
Concentrate

Aerial Spray
Salt Marshes
(Adult Control)

0.025 - 0.05
lbs/acre

[7]

Granular Ground/Aerial
Stagnant Water /

Marshes

Rates varied

based on

formulation

[8]

| ULV (Ultra-Low Volume) | Ground/Aerial | General Adult Mosquitoes | See product label for

specific rates |[9] |

Table 2: Efficacy of Fenthion Against Salt Marsh Mosquito Larvae (Aedes taeniorhynchus)

Concentration (ppm) Larval Mortality (%) after 24 hours

1.0 100

0.1 99

0.05 99

0.025 48

0.01 -

0.005 -

(Data derived from laboratory tests)[7]

Environmental Fate and Non-Target Toxicology
A significant reason for the restriction of Fenthion is its impact on non-target organisms. Its

persistence and toxicity in aquatic environments pose a considerable risk.

Persistence: In salt marsh environments, Fenthion degradation is influenced by biotic and

abiotic factors. Biodegradation in nonsterile sediment is a primary pathway for its
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disappearance (half-life ≈ 3.8 days), while hydrolysis in water is a much slower process (half-

life ≥ 2 weeks).[10]

Toxicity to Non-Target Organisms: Fenthion is very highly toxic to birds and highly toxic to

estuarine and marine invertebrates.[1] Studies have shown that while acute lethal effects on

some microbes and small invertebrates may require concentrations above 500 ppb, the

potential for bioaccumulation and chronic effects remains a major concern.[11]

Table 3: Toxicity of Fenthion to Select Non-Target Organisms

Organism Endpoint Toxicity Value Reference

Birds (Various) Acute Oral LD50
Highly Variable
(e.g., 7.2 mg/kg for
Northern Bobwhite)

[1]

Fish (Lebistes

reticulatus)
48-hr Mortality

100% at 10 ppm, 0%

at 1 ppm
[7]

| Estuarine Invertebrates | Acute LC50 | Highly toxic (specific values vary by species) |[1] |

Experimental Protocols
The following are standardized protocols for evaluating the efficacy of a larvicide like Fenthion,

adapted from established guidelines.[12][13]

Protocol 1: Laboratory Bioassay for Larval
Susceptibility (LC50/LC90 Determination)
This protocol determines the concentration of Fenthion required to kill 50% (LC50) and 90%

(LC90) of a mosquito larvae population.[14][15]

Objective: To establish a dose-response curve and determine the LC50 and LC90 values for

Fenthion against a target mosquito species.

Materials:

Late 3rd or early 4th instar larvae of the target mosquito species (e.g., Aedes sollicitans).
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Fenthion technical grade standard and appropriate solvent (e.g., ethanol, acetone).

Glass beakers or disposable cups (250-400 mL).

Graduated pipettes (1 mL, 10 mL).

Dechlorinated or distilled water.

Small amount of larval food (e.g., powdered fish food).

Log-probit analysis software or paper.

Procedure:

Preparation of Stock Solution: Prepare a 1% stock solution of Fenthion in the chosen

solvent. Subsequent serial dilutions are made from this stock to create a range of test

concentrations.

Test Setup:

Prepare at least five different concentrations of Fenthion, plus a control and a solvent

control. The concentration range should be chosen to produce mortality rates between

10% and 90%.[16]

For each concentration and control, set up four replicates.

Add 200 mL of water to each cup.

Pipette the appropriate amount of Fenthion dilution into each corresponding test cup. For

the solvent control, add the same amount of solvent used for the highest Fenthion
concentration. The primary control receives only water.

Larval Exposure:

Using a dropper or strainer, gently add 20-25 larvae to each cup.[13]

Add a minimal amount of larval food to each cup to prevent starvation during the test.
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Incubation: Maintain the test containers at a constant temperature (e.g., 25-28°C) with a set

photoperiod (e.g., 12 hours light: 12 hours dark).[17]

Data Collection:

After 24 hours, record the number of dead and moribund larvae in each cup.[17] Larvae

are considered dead if they cannot be induced to move when probed gently.

If mortality in the control group exceeds 10%, the test should be repeated. If control

mortality is between 5-10%, results should be corrected using Abbott's formula.[16]

Data Analysis:

Calculate the percentage mortality for each concentration.

Analyze the data using log-probit analysis to determine the LC50 and LC90 values and

their 95% confidence intervals.[16]

Protocol 2: Small-Scale Field Trial for Efficacy
Assessment
This protocol evaluates the effectiveness of a Fenthion formulation under natural salt marsh

conditions.

Objective: To assess the percentage reduction in the larval population of a target mosquito

species following a trial application of Fenthion.

Materials:

Fenthion formulation (e.g., granular or emulsifiable concentrate).

Calibrated application equipment (e.g., backpack sprayer, granular spreader).

Dipper (350 mL) for larval sampling.

White enamel or plastic trays for counting larvae.

GPS unit for plot marking.
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Personal Protective Equipment (PPE) as required by the product label.

Procedure:

Site Selection:

Identify a salt marsh area with active mosquito breeding.

Establish multiple treatment and control plots of a defined size (e.g., 50m x 50m). Plots

should be separated by a buffer zone to prevent cross-contamination.

Pre-Treatment Sampling:

Within 24 hours before application, conduct larval sampling in all plots.

Take a standardized number of dips (e.g., 10 dips) from each plot at representative

locations.[18]

Pour the contents of each dip into a white tray and count the number of larvae. Record the

average number of larvae per dip for each plot.

Fenthion Application:

Apply the Fenthion formulation to the treatment plots at the predetermined rate.

Ensure even coverage of the plot area. Avoid application during high winds to prevent drift.

[18]

The control plots should be left untreated.

Post-Treatment Sampling:

Conduct larval sampling at 24 hours and 48 hours post-application, using the same

method as the pre-treatment sampling.[18]

Record the average number of larvae per dip for each plot at each time point.

Data Analysis:
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Calculate the percent reduction in the larval population for each treatment plot using the

following formula: Percent Reduction = 100 - [(Pre-treatment avg. in Control / Post-

treatment avg. in Control) x (Post-treatment avg. in Treatment / Pre-treatment avg. in

Treatment)] x 100

Analyze the data for statistical significance between treatment and control plots.

Visualizations
Mode of Action: Acetylcholinesterase Inhibition
Fenthion, like other organophosphates, is not a direct inhibitor of acetylcholinesterase (AChE).

It undergoes metabolic bioactivation within the insect's body, where the P=S group is converted

to a P=O group, forming the more potent metabolite, Fenoxon.[19][20] This "oxon" form is a

powerful inhibitor of AChE.[6]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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